Cas no 855244-43-8 (3,3'-Bi-1,2,4-triazine)

• Product Name: 3,3'-Bi-1,2,4-triazine
• CAS No: 855244-43-8
• MF: C₆H₄N₆
• MW: 160.136158943176
• CID: 717370
• Update Time: 2024-01-31

3,3'-Bi-1,2,4-triazine Chemical and Physical Properties

Names and Identifiers

• 3,3'-Bi-1,2,4-triazine
• 3-(1,2,4-triazin-3-yl)-1,2,4-triazine
• 3,3A'A inverted exclamation markA'A-Bi-1,2,4-triazine

• Inchi： 1S/C6H4N6/c1-3-9-11-5(7-1)6-8-2-4-10-12-6/h1-4H
• InChI Key： KRWGPAQDPHZSRD-UHFFFAOYSA-N
• SMILES： N1C=CN=C(C2=NC=CN=N2)N=1

Computed Properties

• Exact Mass: 160.05000
• Monoisotopic Mass: 160.05
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.3A^2

Experimental Properties

• Density: 1.403
• Boiling Point: 452.3°C at 760 mmHg
• Flash Point: 232.4°C
• Refractive Index: 1.607
• PSA: 77.34000
• LogP: -0.27640
• pka: -2.77±0.63(Predicted)